Cas no 2228207-71-2 ({1-2-(1-methylpyrrolidin-2-yl)ethylcyclopropyl}methanol)

• Product Name: {1-2-(1-methylpyrrolidin-2-yl)ethylcyclopropyl}methanol
• CAS No: 2228207-71-2
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5905994
• PubChem ID: 165703615
• Update Time: 2025-06-20

{1-2-(1-methylpyrrolidin-2-yl)ethylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-2-(1-methylpyrrolidin-2-yl)ethylcyclopropyl}methanol
• 2228207-71-2
• EN300-1782102
• {1-[2-(1-methylpyrrolidin-2-yl)ethyl]cyclopropyl}methanol

• Inchi： 1S/C11H21NO/c1-12-8-2-3-10(12)4-5-11(9-13)6-7-11/h10,13H,2-9H2,1H3
• InChI Key： NOFFQZFXDQEGJW-UHFFFAOYSA-N
• SMILES： OCC1(CCC2CCCN2C)CC1

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 23.5Ų

Additional information on {1-2-(1-methylpyrrolidin-2-yl)ethylcyclopropyl}methanol

Introduction to {1-2-(1-methylpyrrolidin-2-yl)ethylcyclopropyl}methanol (CAS No. 2228207-71-2)

{1-2-(1-methylpyrrolidin-2-yl)ethylcyclopropyl}methanol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2228207-71-2, features a unique structural framework that combines a cyclopropyl group with a pyrrolidine moiety, making it a promising candidate for various chemical and biological applications. The presence of the 1-methylpyrrolidin-2-yl substituent introduces a specific electronic and steric environment that can influence its reactivity and interactions with biological targets.

The structural complexity of {1-2-(1-methylpyrrolidin-2-yl)ethylcyclopropyl}methanol makes it an intriguing subject for research in medicinal chemistry. The cyclopropyl ring, known for its strain and rigidity, can modulate the conformational flexibility of the molecule, which is often a critical factor in drug design. Additionally, the 1-methylpyrrolidin-2-yl group contributes to the compound's hydrogen bonding capabilities, potentially enhancing its binding affinity to biological receptors. These features have led to its exploration as a building block in the synthesis of novel therapeutic agents.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of such complex molecules. Studies utilizing molecular modeling techniques have shown that {1-2-(1-methylpyrrolidin-2-yl)ethylcyclopropyl}methanol exhibits favorable interactions with certain protein targets, suggesting its potential as an intermediate in drug development. The compound's ability to adopt multiple conformations while maintaining structural integrity makes it particularly valuable for designing molecules with enhanced pharmacokinetic profiles.

In the realm of bioorganic synthesis, {1-2-(1-methylpyrrolidin-2-yl)ethylcyclopropyl}methanol has been employed in the development of new synthetic methodologies. Its unique structural motifs have inspired innovative approaches to constructing heterocyclic frameworks, which are prevalent in many biologically active compounds. Researchers have leveraged its reactivity to develop novel catalysts and ligands that facilitate efficient transformations in organic synthesis. These advancements not only enhance the accessibility of complex molecules but also contribute to the refinement of synthetic strategies used in pharmaceutical manufacturing.

The compound's potential extends beyond academic research; it has been explored in preclinical studies for its potential therapeutic applications. While specific details of these studies are often proprietary, the structural features of {1-2-(1-methylpyrrolidin-2-yl)ethylcyclopropyl}methanol suggest its utility in addressing various medical conditions. The 1-methylpyrrolidin-2-yl group, in particular, has been associated with enhanced solubility and bioavailability, which are crucial factors in drug development. Further research is ongoing to fully elucidate its pharmacological properties and explore new avenues for therapeutic intervention.

The synthesis of {1-2-(1-methylpyrrolidin-2-yl)ethylcyclopropyl}methanol involves sophisticated chemical techniques that highlight the intersection of organic chemistry and industrial-scale production. The process typically requires multi-step reactions, including functional group transformations and protective group strategies, to achieve high yields and purity. Advances in green chemistry principles have also influenced the synthesis methodologies, emphasizing sustainability and minimal waste generation. These efforts align with global initiatives to promote environmentally responsible chemical manufacturing.

As our understanding of molecular interactions continues to evolve, compounds like {1-2-(1-methylpyrrolidin-2-yl)ethylcyclopropyl}methanol will play an increasingly significant role in drug discovery and development. The integration of cutting-edge technologies such as high-throughput screening and artificial intelligence-driven molecular design is accelerating the identification of novel bioactive compounds. This compound serves as a testament to the ongoing innovation in chemical biology and pharmaceutical sciences.

The future prospects for {1-2-(1-methylpyrrolidin-2-yl)ethylcyclopropyl}methanol are bright, with researchers continuing to uncover new applications and refine synthetic protocols. Its unique structural features make it a versatile tool for chemists and biologists alike, fostering interdisciplinary collaboration and driving progress in both academic and industrial settings. As we delve deeper into the complexities of molecular structure-function relationships, compounds such as this will undoubtedly contribute significantly to advancing human health and well-being.